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Compound of Interest

Compound Name: 2-Ethynyl-isonicotinic acid

CAS No.: 1240618-14-7

Cat. No.: B577703

Get Quote

Executive Summary
2-Ethynyl-isonicotinic acid (2-EINA) is a critical heterocyclic building block, frequently

employed in the synthesis of mGluR5 antagonists and "click chemistry" bioconjugates. Its

structural characterization via Electrospray Ionization Mass Spectrometry (ESI-MS) presents

unique challenges compared to its non-substituted analogues.

This guide provides a definitive analysis of the fragmentation mechanics of 2-EINA. Unlike

standard isonicotinic acid, the presence of the C2-ethynyl group introduces specific electronic

constraints that alter ionization efficiency and fragmentation thresholds. This document

compares 2-EINA against its structural "competitors"—Isonicotinic Acid (INA) and 2-Chloro-

isonicotinic Acid (2-CINA)—to establish a robust identification protocol for analytical scientists.

Part 1: Structural Context & Ionization Physics
To interpret the mass spectrum, one must first understand the protonation dynamics.
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Monoisotopic Mass: 147.0320 Da

Observed Precursor

: 148.04 Da

Protonation Site Competition
In positive ESI (

), protonation is competitive between the pyridine nitrogen and the carboxylic acid carbonyl.

Pyridine Nitrogen (Preferred): The

hybridized nitrogen is the most basic site. However, the 2-ethynyl group exerts a strong
electron-withdrawing inductive effect (-I), slightly reducing the

of the ring nitrogen compared to unsubstituted isonicotinic acid.

Carboxylic Acid: Protonation here is less favorable but leads to the acylium ion pathway (loss

of

).

Expert Insight: The dominance of the pyridine nitrogen protonation dictates that the primary

fragmentation pathway will be charge-remote fragmentation (decarboxylation) rather than

charge-driven acylium formation.

Part 2: Comparative Fragmentation Analysis
The following table contrasts 2-EINA with its primary structural analogues. This comparison

allows researchers to distinguish 2-EINA from impurities or degradation products (e.g.,

hydrolysis of the ethynyl group or dechlorination of precursors).

Table 1: Comparative MS/MS Fingerprints[1]
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Feature
2-Ethynyl-

isonicotinic Acid (2-

EINA)

Isonicotinic Acid

(INA)

2-Chloro-isonicotinic

Acid (2-CINA)

Precursor 148.04 124.04
158.00 / 160.00 (3:1

ratio)

Primary Fragment
104.05 (Loss of

)

80.05 (Loss of

)

114.00 (Loss of

)

Secondary Fragment 77.04 (Loss of HCN) 53.04 (Loss of HCN) 78.03 (Loss of HCl)

Acylium Ion
130.03 (Loss of

, Minor)
106.03 (Minor) 140.00 (Minor)

Fragmentation Energy
High (Rigid ethynyl

stabilization)
Medium

Medium (C-Cl bond is

labile)

Isotope Pattern Monoisotopic Monoisotopic
Distinctive

pattern

Performance Analysis
Specificity: 2-EINA is easily distinguished from 2-CINA by the lack of the chlorine isotope

pattern.

Stability: The ethynyl group is remarkably stable under collision-induced dissociation (CID).

Unlike alkyl groups which may undergo McLafferty rearrangements or alkene loss, the

ethynyl group remains attached to the pyridine ring during the primary decarboxylation event.

Detection Limit: The ethynyl group extends the conjugation system, often resulting in higher

UV absorptivity and slightly better ionization efficiency in ESI compared to the chloro-

derivative.

Part 3: Detailed Fragmentation Mechanism
The fragmentation of 2-EINA follows a predictable "Pyridine Rule" pathway, modified by the

ethynyl substituent.
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Pathway A: Decarboxylation (Dominant)
This is the diagnostic transition for all pyridine carboxylic acids.

Precursor:

(

)

Transition: Loss of neutral carbon dioxide (

, 44 Da).

Product:

(

, 2-ethynylpyridinium).

Mechanism:[1][2][3][4] Charge resides on the ring nitrogen. The carboxylic acid proton

transfers to the ring (if not already there), facilitating the homolytic or heterolytic cleavage

of the C-C bond connecting the carboxyl group.

Pathway B: Ring Degradation (Secondary)
At higher collision energies (>30 eV), the 2-ethynylpyridinium ion fragments further.

Precursor:

.

Transition: Loss of Hydrogen Cyanide (HCN, 27 Da).

Product:

(

, Phenyl cation equivalent).

Significance: This confirms the integrity of the pyridine ring in the parent structure.
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Pathway C: Acylium Formation (Minor)
Transition: Loss of Water (

, 18 Da).

Product:

(

, Acylium ion).

Observation: This peak is often weak in ESI but more prominent in Electron Impact (EI)

sources.

Part 4: Experimental Protocol (Self-Validating)
To reproduce these results and validate the identity of 2-EINA, follow this standardized LC-

MS/MS workflow.

Sample Preparation
Solvent: Dissolve 1 mg of 2-EINA in 1 mL of 50:50 Methanol:Water.

Modifier: Add 0.1% Formic Acid (v/v). Crucial: Acidic pH ensures

formation.

Concentration: Dilute to 1 µg/mL (1 ppm) for direct infusion or LC injection.

LC Conditions (System Suitability)
Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8µm).

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.
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Retention Time: 2-EINA is relatively polar; expect elution early (approx.[4] 1.5 - 2.0 min).

MS Parameters (Q-TOF / Orbitrap)
Ionization: ESI Positive Mode.

Capillary Voltage: 3500 V.

Fragmentor/Cone Voltage: 100 V (High enough to transmit, low enough to prevent in-source

decay).

Collision Energy (CE):

Ramp CE from 10 to 40 eV.

Target: At 20 eV,

should be the base peak. At 40 eV,

should appear.

Part 5: Visualizing the Pathway
The following diagram illustrates the fragmentation hierarchy. The high contrast ensures

readability for laboratory documentation.
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Figure 1: ESI-MS/MS Fragmentation Pathway of 2-Ethynyl-isonicotinic Acid
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Caption: Figure 1: Step-wise fragmentation showing the dominant decarboxylation pathway

(Green) and high-energy ring degradation (Red).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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